Cas no 2408958-45-0 (N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride)

• Product Name: N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride
• CAS No: 2408958-45-0
• MF: C₄H₁₁ClN₂OS
• MW: 170.660938501358
• CID: 6293030
• PubChem ID: 146082141
• Update Time: 2025-10-30

N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7541121
• N-(prop-2-en-1-yl)methanesulfonoimidamide hydrochloride
• 2408958-45-0
• N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride

• Inchi： 1S/C4H10N2OS.ClH/c1-3-4-6-8(2,5)7;/h3H,1,4H2,2H3,(H2,5,6,7);1H
• InChI Key： CWHZQMFNLCRQAZ-UHFFFAOYSA-N
• SMILES： Cl.S(C)(=N)(NCC=C)=O

Computed Properties

• Exact Mass: 170.0280618g/mol
• Monoisotopic Mass: 170.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų

Additional information on N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride

Introduction to N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride (CAS No: 2408958-45-0)

N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride, a compound with the CAS number 2408958-45-0, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, also referred to as N-(Methylsulfonimidoyl)prop-2-en-1-amine hydrochloride, belongs to a class of molecules that exhibit promising characteristics for various therapeutic applications.

The molecular structure of this compound features a prop-2-en-1-amine backbone, which is a key feature contributing to its reactivity and potential interactions with biological targets. The presence of a methylsulfonimidoyl group further enhances its chemical diversity, making it a valuable candidate for further investigation in drug discovery and development. The hydrochloride salt form of the compound improves its solubility in aqueous solutions, facilitating its use in various experimental and clinical settings.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules containing sulfonimidoyl moieties. These groups are known for their ability to interact with biological systems in unique ways, often leading to the development of novel therapeutic agents. N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride is no exception, and preliminary studies have suggested that it may have potential applications in the treatment of various diseases.

One of the most exciting areas of research involving this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that molecules similar to N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride can interfere with key signaling pathways involved in inflammation, potentially leading to the development of new anti-inflammatory drugs.

Another area where this compound shows promise is in the field of oncology. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Research indicates that N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride may be able to inhibit the growth of certain cancer cells by targeting specific molecular pathways involved in tumor progression. This makes it an attractive candidate for further investigation as a potential anticancer agent.

The synthesis of N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride involves several sophisticated chemical steps, requiring expertise in organic synthesis. The process typically begins with the preparation of the prop-2-en-1-amine moiety, followed by functionalization with a methylsulfonimidoyl group. The final step involves converting the free base form into its hydrochloride salt, which enhances its stability and bioavailability.

One of the challenges associated with studying this compound is its relatively low solubility in organic solvents. However, researchers have developed innovative techniques to overcome this issue, such as using cosolvents or employing alternative crystallization methods. These approaches have allowed for more efficient synthesis and characterization of N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride, enabling further exploration of its potential applications.

In conclusion, N-(Methylsulfonimidoyl)prop-2-en-1-amine;hydrochloride (CAS No: 2408958-45-0) is a fascinating compound with significant potential in the field of pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an important role in the development of novel therapeutic agents for various diseases.